Cas no 2191062-37-8 (N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide)

• Product Name: N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide
• CAS No: 2191062-37-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD32641034
• CID: 5410608
• PubChem ID: 132317564
• Update Time: 2025-05-24

N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzoxazin-7-yl)-
• N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide

• MDL： MFCD32641034
• Inchi： 1S/C12H12N2O3/c1-3-11(15)13-8-4-5-9-10(6-8)17-7-12(16)14(9)2/h3-6H,1,7H2,2H3,(H,13,15)
• InChI Key： OTGYREIZHRGVSK-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(=O)N(C)C2=CC=1)(=O)C=C

Additional information on N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide

Recent Advances in the Study of N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide (CAS: 2191062-37-8)

The compound N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide (CAS: 2191062-37-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzoxazine scaffold and acrylamide moiety, has been investigated for its role in modulating key biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its synthesis, structural optimization, and biological evaluation, shedding light on its promising pharmacological properties.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and proliferative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. The study highlighted the compound's unique binding mode, facilitated by the benzoxazine core, which interacts with the kinase's hinge region, while the acrylamide group forms a covalent bond with a cysteine residue in the active site.

Further investigations have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are believed to be mediated through the modulation of NF-κB signaling pathways. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's efficacy in a murine model of rheumatoid arthritis, where it reduced joint inflammation and cartilage degradation without significant toxicity.

The synthetic routes to N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis of the compound using a novel palladium-catalyzed coupling reaction. This advancement has facilitated the production of sufficient quantities for more extensive biological evaluation and structure-activity relationship (SAR) studies. These SAR studies have led to the identification of several analogs with improved pharmacokinetic properties, including enhanced oral bioavailability and metabolic stability.

Looking forward, researchers are particularly interested in exploring the potential of N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide in combination therapies. Preliminary data suggest that the compound may synergize with existing chemotherapeutic agents in certain cancer models, possibly through its effects on kinase signaling networks. Additionally, ongoing research is investigating its potential application in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neuroinflammatory processes.

In conclusion, N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide (CAS: 2191062-37-8) represents a promising scaffold for the development of novel therapeutic agents targeting kinase-mediated pathways and inflammatory processes. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position this compound as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.